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For Researchers, Scientists, and Drug Development Professionals

Introduction: Situating 6-Chloro-2,3-difluorotoluene
in Synthetic Chemistry

6-Chloro-2,3-difluorotoluene, a halogenated aromatic compound, presents itself as a
potentially valuable, yet sparsely documented, building block in the landscape of medicinal and
agrochemical research. Its unique substitution pattern—a chlorine atom and two vicinal fluorine
atoms on a toluene core—suggests a nuanced reactivity profile. The presence of fluorine
atoms is a well-established strategy in drug design to modulate metabolic stability, binding
affinity, and lipophilicity. This guide synthesizes the currently available information on 6-Chloro-
2,3-difluorotoluene, provides expert insights into its likely properties based on analogous
structures, and outlines a logical framework for its handling and potential application.

Chemical Identity and Molecular Structure

A precise understanding of a compound's identity is the bedrock of any research endeavor. 6-
Chloro-2,3-difluorotoluene is identified by the following key parameters:
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Identifier Value

CAS Number 1208077-23-9[1]
Molecular Formula C7HsCIF2[1]
Molecular Weight 162.57 g/mol [1]

1-Chloro-3,4-difluoro-2-methylbenzene, 2,3-
Synonyms )
Difluoro-6-chlorotoluene[1]

Molecular Structure Identifiers:

e InChl: INChl=1S/C7H5CIF2/c1-4-5(8)2-3-6(9)7(4)10/h2-3H,1H3[1]
e InChlKey: XSXTVWMCENIWEP-UHFFFAOY SA-N[1]

« SMILES: CC1=C(Cl)C=CC(F)=C1F

The structure, featuring a chlorinated and difluorinated toluene, suggests that it is likely soluble
in common organic solvents while possessing limited agueous solubility, a common
characteristic of halogenated aromatic hydrocarbons.[1]

Physicochemical Properties: An Expert Assessment
in the Absence of Published Data

As of the latest literature review, specific experimental data on the physical properties of 6-
Chloro-2,3-difluorotoluene are not publicly available. This is not uncommon for novel or
specialized chemical intermediates. However, for the purpose of experimental planning, we can
infer a probable range of properties by examining closely related analogs. This comparative
analysis is a cornerstone of practical laboratory work.

The table below presents data for structurally similar compounds. The selection of these
analogs is based on the presence of the toluene core and varying halogen substitutions,
providing a logical framework for estimating the properties of 6-Chloro-2,3-difluorotoluene.

Table of Physical Properties for Analogous Compounds:
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Molecular . ]
. Boiling Point .
Compound CAS Number Weight ( g/mol C) Density (g/mL)
)
2,3-
] 3828-49-7 128.12 119-121 1.096 (at 25°C)
Difluorotoluene
2,6-
_ 443-84-5 128.12 112[2] 1.13[2]
Difluorotoluene
2-Chloro-6- )
443-83-4 144.57 154-156[3] Not Available
fluorotoluene
2,6- 1.269 (at 20°C)
_ 118-69-4 161.03 198[4]
Dichlorotoluene [4]
6-Bromo-2,3- 182.7 (Predicted) 1.588 (Predicted)
) 847502-81-2 207.02
difluorotoluene [5] [5]

Analysis and Predicted Properties for 6-Chloro-2,3-difluorotoluene:

e Boiling Point: Based on the trend observed, increasing halogenation and molecular weight
correlates with a higher boiling point. The boiling point of 6-Chloro-2,3-difluorotoluene
(MW: 162.57) is likely to be higher than that of 2-Chloro-6-fluorotoluene (154-156 °C) and
lower than 2,6-Dichlorotoluene (198 °C). A reasonable estimate would be in the range of
170-190 °C.

» Density: The density is expected to be greater than water, likely in the range of 1.2-1.4 g/mL,
following the trend of increasing density with heavier halogen substitution.

e Physical State: At room temperature, it is expected to be a liquid.

It is imperative for any researcher using this compound to perform their own characterization to
determine these properties definitively before scaling up any reaction.

Safety and Handling: A Proactive Approach

A specific Safety Data Sheet (SDS) for 6-Chloro-2,3-difluorotoluene is not readily available.
Therefore, a risk assessment must be conducted based on the hazards associated with the
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class of halogenated aromatic compounds.
Inferred Hazards:

o Flammability: Many related chlorotoluenes and fluorotoluenes are flammable liquids.[6] It
should be treated as a flammable liquid and kept away from ignition sources.

o Toxicity and Irritation: Halogenated toluenes are often harmful if inhaled or come into contact
with skin.[6] They can cause skin and eye irritation.

e Environmental Hazard: These compounds can be toxic to aquatic life with long-lasting
effects.[6]

Recommended Handling Protocol:
e Engineering Controls: Work in a well-ventilated fume hood to avoid inhalation of vapors.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a lab coat.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
oxidizing agents and sources of ignition.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations for
hazardous chemical waste. Do not release into the environment.

Potential Synthetic Pathway and Applications

The primary application of 6-Chloro-2,3-difluorotoluene is likely as an intermediate in the
synthesis of more complex molecules for the pharmaceutical and agrochemical industries. The
specific arrangement of its functional groups allows for a variety of subsequent chemical
transformations.

A plausible synthetic route to 6-Chloro-2,3-difluorotoluene could start from a more readily
available precursor, such as 2,3-difluorotoluene. The following diagram illustrates a
hypothetical, yet chemically sound, synthetic workflow.
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Caption: Hypothetical synthesis of 6-Chloro-2,3-difluorotoluene.

Conclusion: A Call for Further Characterization

6-Chloro-2,3-difluorotoluene represents a chemical entity with significant potential, primarily
as a bespoke intermediate for creating novel bioactive molecules. This guide provides a
comprehensive overview based on the limited available data and expert analysis of analogous
compounds. The clear data gaps in its physical and toxicological properties underscore the
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need for thorough experimental characterization by any laboratory intending to use this
compound. Such foundational work is critical for ensuring safe handling, designing efficient
synthetic processes, and ultimately unlocking the full potential of this promising chemical
building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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